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An In-depth Technical Guide to Silicon
Orthophosphate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of silicon orthophosphate, detailing

its chemical formula, properties, synthesis, and characterization. It is intended to be a valuable

resource for professionals in materials science, chemistry, and drug development.

Introduction
Silicon orthophosphate is an inorganic compound with the chemical formula Si₃(PO₄)₄.[1][2]

It is a material of significant interest due to its unique structural framework, which combines

silicate and phosphate anions. This structure imparts exceptional thermal stability and ionic

conductivity, making it a candidate for various advanced applications.[1] Research has

highlighted its potential in the development of solid-state electrolytes for batteries, as a host for

luminescent ions in phosphors, in the production of advanced ceramics and glass, and as a

component in solid phosphoric acid catalysts.[1][3] Additionally, some studies suggest a role for

silicon compounds in biological processes such as bone metabolism and mineralization.[1]

Chemical and Physical Properties
Silicon orthophosphate is typically a white crystalline powder or solid.[2][3] It is characterized

by its high melting point and thermal stability.[3] The compound is noted for its insolubility,
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which restricts direct biological interactions, but it can be synthesized to produce mesoporous

materials with high surface areas.[1]

Table 1: Physical and Chemical Properties of Silicon Orthophosphate

Property Value Source

Chemical Formula Si₃(PO₄)₄ or O₁₆P₄Si₃ [1][2]

Molecular Weight 464.14 g/mol [2]

Appearance

White powder or crystalline

solid; Dry Powder; Other Solid;

Pellets or Large Crystals

[2][3]

Water Solubility 1.085 g/L at 20 °C [4][5]

Thermal Stability High [3][6]

CAS Number 12037-47-7 [2][3]

IUPAC Name tris(silicon(4+));tetraphosphate [2]

Synthesis and Experimental Protocols
Several methods have been developed for the synthesis of silicon orthophosphate, with the

choice of method influencing the final properties of the material, such as its porosity and

crystalline structure.

A common method for synthesizing silicon orthophosphate involves the reaction of

phosphoric acid and silicic acid at high temperatures.[1][3]

Experimental Protocol:

Precursor Mixing: Stoichiometric amounts of phosphoric acid (H₃PO₄) and silicic acid

(H₄SiO₄) are thoroughly mixed.

Catalyst Addition (Optional): A catalyst such as nitric acid or sodium hydroxide may be added

to facilitate the reaction.[1][3]
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Heating: The mixture is heated to a high temperature, typically in a furnace. The exact

temperature and duration of heating need to be strictly controlled to obtain the desired

product phase.[3]

Cooling and Grinding: After the reaction is complete, the product is cooled down to room

temperature and may be ground to obtain a fine powder.

High-Temperature Synthesis Workflow
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Caption: Workflow for the high-temperature synthesis of silicon orthophosphate.

A non-hydrolytic sol-gel method can be employed to produce mesoporous nanocrystalline

silicon orthophosphate with a high surface area.[7][8] This method has been used to

synthesize Si₅P₆O₂₅, a form of silicon orthophosphate.[7][8]
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Experimental Protocol:

Precursor Condensation: Silicon acetate (Si(OAc)₄) and tris(trimethylsilyl)phosphate

(OP(OSiMe₃)₃) are condensed in a non-aqueous solvent like toluene.[7][9]

Template Addition: A templating agent, such as Pluronic P123, is added to the reaction

mixture to create a mesoporous structure.[9]

Gelation and Aging: The reaction mixture forms a gel, which is then aged, for instance, at

80°C for one week.[9]

Drying: The gel is dried under a vacuum to obtain a xerogel.[9]

Calcination: The xerogel is calcined in air at a specific temperature (e.g., 500°C for 4 hours)

to remove the template and form the final nanocrystalline mesoporous silicon
orthophosphate.[7][8][9]

Characterization Methods
A variety of analytical techniques are used to characterize the structure, composition, and

properties of synthesized silicon orthophosphate.

Experimental Protocols:

X-ray Diffraction (XRD): This technique is used to determine the crystalline phase and

structure of the material. The diffraction pattern of the synthesized powder is compared with

standard patterns to confirm the formation of silicon orthophosphate and to assess its

crystallinity.[8]

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): These

microscopy techniques are employed to visualize the morphology, particle size, and porous

structure of the material.[8]

Nitrogen Adsorption-Desorption: This analysis is used to determine the specific surface area,

pore size, and pore volume of mesoporous silicon orthophosphate, which are crucial

properties for catalytic applications.[8]
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Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy:29Si and 31P solid-state

NMR are used to probe the local chemical environment of silicon and phosphorus atoms,

confirming the formation of Si-O-P bonds.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the vibrational

modes of the chemical bonds present in the material, providing further evidence for the

formation of the desired phosphate and silicate network.[10]
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Caption: Workflow for the characterization of synthesized silicon orthophosphate.

Applications in Research and Development
Silicon orthophosphate's unique properties make it a versatile material for various

applications.
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Solid-State Electrolytes: Its high thermal stability and ionic conductivity make it a promising

candidate for the development of safer, next-generation solid-state electrolytes for lithium-ion

and sodium-ion batteries.[1]

Catalysis: It is a key component in solid phosphoric acid catalysts used in hydrocarbon

conversion processes like alkylation and isomerization.[1] Mesoporous forms of silicon
orthophosphate show superior catalytic activity in reactions such as methylstyrene

dimerization due to their high surface area.[7][8]

Ceramics and Glass: Due to its high thermal stability and chemical resistance, it is used in

the formulation of advanced ceramics and glass materials designed for extreme conditions.

[1]

Luminescent Materials: It can serve as a host matrix for luminescent ions, with potential

applications in solid-state lighting and display technologies.[1]

Biological Significance and Drug Development
While silicon orthophosphate itself is largely insoluble, silicon compounds, in general, are

known to play a role in biological processes, particularly in bone metabolism and

mineralization.[1] The incorporation of silicon into hydroxyapatite, the main mineral component

of bone, has been shown to enhance bioactivity.[10][11] This suggests that silicon-containing

compounds could be explored for applications in bone regeneration and tissue engineering.

However, the direct biological activity of crystalline silicon orthophosphate is limited by its low

solubility.[1] Further research into biodegradable forms or nanoparticles of silicon
orthophosphate may open avenues for its use in drug delivery or as a bioactive component in

orthopedic implants.
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Potential Biological Interactions
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Caption: Conceptual diagram of silicon's potential role in bone formation.

Safety and Handling
Silicon orthophosphate is generally considered to be a low-toxicity inorganic compound.[3]

However, as with any chemical powder, appropriate personal protective equipment, such as

safety glasses, gloves, and protective clothing, should be worn during handling to avoid direct

contact with skin and eyes.[3] It should be stored in a dry, well-ventilated area.[3]

Conclusion
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Silicon orthophosphate is a multifunctional inorganic material with a range of established and

potential applications driven by its high thermal stability, ionic conductivity, and catalytic activity.

While its direct biological role is limited by its insolubility, the known effects of silicon on bone

metabolism suggest that further research into novel formulations of this compound could be

beneficial for drug development and biomedical applications. The synthesis and

characterization protocols outlined in this guide provide a foundation for researchers to explore

and innovate with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078876#silicon-orthophosphate-chemical-formula-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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